Cas no 190728-27-9 (Benzenamine, 2-[(6,7-dimethoxy-4-quinolinyl)oxy]-)

• Product Name: Benzenamine, 2-[(6,7-dimethoxy-4-quinolinyl)oxy]-
• CAS No: 190728-27-9
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 1383937
• PubChem ID: 22132773
• Update Time: 2025-04-20

Benzenamine, 2-[(6,7-dimethoxy-4-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(6,7-dimethoxy-4-quinolinyl)oxy]-
• CS-0166301
• 190728-27-9
• 2-((6,7-dimethoxyquinolin-4-yl)oxy)aniline? (Cabozantinib Impurity
• 2-[(6,7-Dimethoxy-4-quinolinyl)oxy]benzenamine
• SCHEMBL7481439
• 2LGH92ZX2T
• 2-((6,7-dimethoxyquinolin-4-yl)oxy)aniline

• Inchi： 1S/C17H16N2O3/c1-20-16-9-11-13(10-17(16)21-2)19-8-7-14(11)22-15-6-4-3-5-12(15)18/h3-10H,18H2,1-2H3
• InChI Key： GOSKSRXRDTZBCV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C1C=CN=C2C=C(C(=CC2=1)OC)OC

Computed Properties

• Exact Mass: 296.11618
• Monoisotopic Mass: 296.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.6